Cas no 24908-87-0 (3-Ethoxy-13-ethyl-18,19-dinor-17α-pregna-3,5-dien-20-yn-17-ol)

• Product Name: 3-Ethoxy-13-ethyl-18,19-dinor-17α-pregna-3,5-dien-20-yn-17-ol
• CAS No: 24908-87-0
• MF: C₂₃H₃₂O₂
• MW: 340.498987197876
• CID: 3160486
• PubChem ID: 121231014
• Update Time: 2025-04-21

3-Ethoxy-13-ethyl-18,19-dinor-17α-pregna-3,5-dien-20-yn-17-ol Chemical and Physical Properties

Names and Identifiers

• Levonorgestrel-3-ethyldienol ether
• (13S,17R)-3-ethoxy-13-ethyl-17-ethynyl-2,7,8,9,10,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-ol
• 24908-87-0
• AKOS037652693
• ES-2438
• 3-Ethoxy-13-ethyl-18,19-dinor-17α-pregna-3,5-dien-20-yn-17-ol

• Inchi： 1S/C23H32O2/c1-4-22-13-11-19-18-10-8-17(25-6-3)15-16(18)7-9-20(19)21(22)12-14-23(22,24)5-2/h2,7,15,18-21,24H,4,6,8-14H2,1,3H3/t18?,19?,20?,21?,22-,23-/m0/s1
• InChI Key： YJGGGFXBWMZHMQ-QBFRCJLJSA-N
• SMILES： O[C@@]1(C#C)CCC2C3CC=C4C=C(CCC4C3CC[C@@]21CC)OCC

Computed Properties

• Exact Mass: 340.240230259Da
• Monoisotopic Mass: 340.240230259Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.5Ų